Cas no 65108-31-8 (2,2-dimethylbut-3-yn-1-ol)
2,2-Dimethylbut-3-yn-1-ol is a tertiary alkyne alcohol with the molecular formula C₆H₁₀O. Its structure features a hydroxyl group adjacent to a quaternary carbon center and a terminal alkyne functionality, making it a versatile intermediate in organic synthesis. The compound is particularly valued for its ability to participate in coupling reactions, such as Sonogashira and click chemistry, due to the reactive terminal alkyne group. The steric hindrance provided by the two methyl groups enhances selectivity in certain transformations. It is commonly used in pharmaceutical and agrochemical research, as well as in the development of specialty polymers. The compound is typically handled under inert conditions due to its sensitivity to oxidation.
2,2-dimethylbut-3-yn-1-ol structure
Product Name:2,2-dimethylbut-3-yn-1-ol
CAS No:65108-31-8
MF:C6H10O
MW:98.1430020332336
MDL:MFCD14583019
CID:1684151
PubChem ID:11789136
Update Time:2025-06-07
2,2-dimethylbut-3-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-3-butyn-1-ol
- CTK5B0023
- 2,2-Dimethyl-3-benzoyl-propionsaeure-aethylester
- AG-G-11980
- KB-201210
- ethyl 2-methyl-2-phenacylpropanoate
- ETHYL 2,2-DIMETHYL-4-OXO-4-PHENYLBUTYRATE
- 2,2-dimethyl-but-3-yn-1-ol
- 2,2-dimethylbut-3-yn-1-ol
- AKOS025289911
- DA-03918
- 65108-31-8
- EN300-1717448
- PS-18258
- SB21805
- BCP30927
- CS-0137418
- MFCD14583019
- 3-Butyn-1-ol, 2,2-dimethyl-
-
- MDL: MFCD14583019
- Inchi: 1S/C6H10O/c1-4-6(2,3)5-7/h1,7H,5H2,2-3H3
- InChI Key: MUFXMRZBDPZSCV-UHFFFAOYSA-N
- SMILES: OCC(C#C)(C)C
Computed Properties
- Exact Mass: 98.0732
- Monoisotopic Mass: 98.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 94
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2,2-dimethylbut-3-yn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU12048-250 MG |
2,2-dimethylbut-3-yn-1-ol |
65108-31-8 | 85% | 250MG |
¥ 2,877.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU12048-500 MG |
2,2-dimethylbut-3-yn-1-ol |
65108-31-8 | 85% | 500MG |
¥ 3,841.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU12048-1 G |
2,2-dimethylbut-3-yn-1-ol |
65108-31-8 | 85% | 1g |
¥ 4,798.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU12048-5 G |
2,2-dimethylbut-3-yn-1-ol |
65108-31-8 | 85% | 5g |
¥ 14,401.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU12048-10 G |
2,2-dimethylbut-3-yn-1-ol |
65108-31-8 | 85% | 10g |
¥ 24,644.00 | 2021-05-07 | |
| abcr | AB459760-250 mg |
2,2-Dimethylbut-3-yn-1-ol, 95%; . |
65108-31-8 | 95% | 250MG |
€367.00 | 2023-07-18 | |
| abcr | AB459760-1 g |
2,2-Dimethylbut-3-yn-1-ol, 95%; . |
65108-31-8 | 95% | 1g |
€671.50 | 2023-07-18 | |
| TRC | D481555-10mg |
2,2-Dimethylbut-3-yn-1-ol |
65108-31-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D481555-50mg |
2,2-Dimethylbut-3-yn-1-ol |
65108-31-8 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D481555-100mg |
2,2-Dimethylbut-3-yn-1-ol |
65108-31-8 | 100mg |
$ 275.00 | 2022-06-05 |
2,2-dimethylbut-3-yn-1-ol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
65108-31-8 (2,2-dimethylbut-3-yn-1-ol) Related Products
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- 143619-20-9(3-PENTYN-1-OL, 2-METHYL-, (R)-)
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